7-Methoxy Coumarin 7-Methoxy Coumarin Herniarin, also known as 7-methoxycoumarin or ayapanin, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). Herniarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, herniarin is primarily located in the cytoplasm. Herniarin is a sweet, balsamic, and tonka tasting compound that can be found in a number of food items such as german camomile, tarragon, barley, and caraway. This makes herniarin a potential biomarker for the consumption of these food products.
Herniarin is a member of the class of coumarins that is coumarin substituted by a methoxy group at position 7. It has a role as a fluorochrome.
Brand Name: Vulcanchem
CAS No.: 531-59-9
VCID: VC0196161
InChI: InChI=1S/C10H8O3/c1-12-8-4-2-7-3-5-10(11)13-9(7)6-8/h2-6H,1H3
SMILES:
Molecular Formula: C10H8O3
Molecular Weight: 176.17 g/mol

7-Methoxy Coumarin

CAS No.: 531-59-9

Impurities

VCID: VC0196161

Molecular Formula: C10H8O3

Molecular Weight: 176.17 g/mol

Purity: > 95%

7-Methoxy Coumarin - 531-59-9

CAS No. 531-59-9
Product Name 7-Methoxy Coumarin
Molecular Formula C10H8O3
Molecular Weight 176.17 g/mol
IUPAC Name 7-methoxychromen-2-one
Standard InChI InChI=1S/C10H8O3/c1-12-8-4-2-7-3-5-10(11)13-9(7)6-8/h2-6H,1H3
Standard InChIKey LIIALPBMIOVAHH-UHFFFAOYSA-N
Canonical SMILES COC1=CC2=C(C=C1)C=CC(=O)O2
Appearance White Crystalline
Melting Point Mp 117-118 °
117-118°C
Physical Description Solid
Description Herniarin, also known as 7-methoxycoumarin or ayapanin, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). Herniarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, herniarin is primarily located in the cytoplasm. Herniarin is a sweet, balsamic, and tonka tasting compound that can be found in a number of food items such as german camomile, tarragon, barley, and caraway. This makes herniarin a potential biomarker for the consumption of these food products.
Herniarin is a member of the class of coumarins that is coumarin substituted by a methoxy group at position 7. It has a role as a fluorochrome.
Purity > 95%
Quantity Milligrams-Grams
Solubility 7.55e-04 M
0.133 mg/mL
Synonyms 7-Methoxy-2H-1-benzopyran-2-one; Herniarin; Umbelliferone Methyl Ether; 7-Methoxychromen-2-one; Ayapanin; Methylumbelliferone; NSC 404559
PubChem Compound 10748
Last Modified Nov 11 2021
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